Cas no 496-16-2 (Coumaran)

Coumaran Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b]furan
• Coumaran~2,3-Dihydro-2,3-benzofuran
• Coumaran
• 2,3-Dihydrobenzofuran
• 2,3-dihydro-1-benzofuran
• Benzofuran, 2,3-dihydro-
• Dihydrobenzofuran
• Kumaran
• Dihydrocoumarone
• 2,3-Dihydro-benzofuran
• 2,3-dihydrobenzofurane
• benzoxolane
• dihydrobenzfuran
• HBEDSQVIWPRPAY-UHFFFAOYSA-N
• cumaran
• 99E861415L
• 2,3-dihydrobenzo(b)furan
• zlchem 550
• PubChem6931
• 1,2-dihydrobenzofuran
• 2,3-dihydro-benzofura
• 2,3-di-hydrobenzofuran
• DTXSID2022040
• 496-16-2
• SY003884
• FT-0609657
• CHEBI:87607
• 2,3-Dihydrobenzofuran, purum, >=97.0% (GC)
• SCHEMBL155424
• InChI=1/C8H8O/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H
• D1583
• CHEMBL370688
• F0001-1291
• CS-M0160
• Q-100558
• STR03933
• UNII-99E861415L
• MFCD00005855
• EINECS 207-817-3
• NS00031919
• SCHEMBL33192
• EN300-21620
• Z104505448
• PS-4599
• Q27159770
• COUMARAN [MI]
• BDBM50168006
• AC-7075
• Coumaran (2,3-dihydrobenzofuran)
• AKOS000121274
• A23762
• 2,3-Dihydro-1-benzofuran #
• HY-75247
• F10902
• 2,3-Dihydrobenzofuran, 99%
• DB-346445
• Coumaran; 2,3-Dihydrobenzo[b]furan
• DB-019755
• +Expand

• MDL： MFCD00005855
• InChIKey： HBEDSQVIWPRPAY-UHFFFAOYSA-N
• Inchi： 1S/C8H8O/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H2
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])[H]
• BRN： 111928

Computed Properties

• Exact Mass: 120.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 120.057514874g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 1.62150
• PSA: 9.23000
• Merck: 2559
• Refractive Index: n20/D 1.549(lit.)
• Boiling Point: 189°C
• Melting Point: -21°C
• Flash Point: Fahrenheit: 152.6 ° f
  Celsius: 67 ° c
  
• Solubility: alcohol: soluble
• Color/Form: Light yellow oily liquid
• Solubility: Slightly soluble in water, soluble in ethanol, ether, chloroform and carbon disulfide.
• Density: 1.065 g/mL at 25 °C(lit.)

Coumaran Security Information

• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

Coumaran Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%